Diethyl 2,2-bis(methylsulfonyloxymethyl)propanedioate

• CAS RN: 440125-03-1
• Molecular Formula: C11H20O10S2
• Molecular Weight: 376.4 g/mol
• IUPAC Name: diethyl 2,2-bis(methylsulfonyloxymethyl)propanedioate
• InChI: InChI=1S/C11H20O10S2/c1-5-18-9(12)11(10(13)19-6-2,7-20-22(3,14)15)8-21-23(4,16)17/h5-8H2,1-4H3
• InChI Key: IPNRYBPVZHCTJL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(COS(=O)(=O)C)(COS(=O)(=O)C)C(=O)OCC

Description

Diethyl 2,2-bis(methylsulfonyloxymethyl)propanedioate is a useful research compound. Its molecular formula is C11H20O10S2 and its molecular weight is 376.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of diethyl bis(hydroxymethyl)malonate (46.95 g, 0.21 moles) (prepared by the method of P. Block, Jr., Organic Synthesis, Collective Volume V, 381 (1973)) in methylene chloride (500 mL) was treated with triethyl amine (63 mL) and cooled to −30° C. A mixture of methylsulfonyl chloride (35 mL) in methylene chloride (40 mL) was added to the reaction mixture dropwise over 20 minutes and the reaction mixture was allowed to stir at room temperature for 18 hours. The reaction mixture was then poured into ice water and the product was extracted with methylene chloride. The organic extracts were washed with saturated aqueous sodium chloride and then dried over magnesium sulfate. The solvent was removed by rotary evaporation at reduced pressure and the residue was recrystallized from t-butylmethyl ether and hexane to give 2,2-bis-methylsulfonyloxymethyl-malonic acid diethyl ester (55.04 g).